1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 4-acetylbenzoate

• IUPAC Name: [1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl] 4-acetylbenzoate
• InChI: InChI=1S/C19H15FN2O3S/c1-11(23)12-2-4-13(5-3-12)18(24)25-15-9-22(10-15)19-21-16-7-6-14(20)8-17(16)26-19/h2-8,15H,9-10H2,1H3
• InChI Key: ZGNRGXRKJZPYRX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)OC2CN(C2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C19H15FN2O3S
• Molecular Weight: 370.4 g/mol

Description

Synthesis Analysis

A series of novel 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl amides was synthesized by the condensation reaction of (1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethanamine with substituted benzoyl chlorides under mild conditions. Their structures were confirmed by 1H NMR, 13C NMR, and 19F NMR spectra, elemental analyses, and in three cases also by single-crystal X-ray diffraction techniques.

Molecular Structure Analysis

The molecular structure of “1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 4-acetylbenzoate” can be represented by the InChI code: 1S/C10H9FN2OS/c11-6-1-2-8-9(3-6)15-10(12-8)13-4-7(14)5-13/h1-3,7,14H,4-5H2. The molecular weight of the compound is 224.26.

Physical And Chemical Properties Analysis

The compound “1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 4-acetylbenzoate” is a solid at room temperature. The compound should be stored at a temperature of 4°C and protected from light.

Scientific Research Applications

Synthesis and Biological Activities of Azetidinones and Benzothiazoles

• Synthesis and Pharmacological Evaluation : A study detailed the synthesis of various benzothiazole derivatives, including azetidinones, and evaluated their anti-inflammatory, analgesic, CNS depressant, and muscle relaxant activities. These compounds were synthesized via Schiff base reactions followed by cyclization, showcasing the versatile pharmacological potential of benzothiazole azetidinones (Gurupadayya, Gopal, Padmashali, & Manohara, 2008).

• Anticancer and Antimicrobial Potential : Another study synthesized fluorene-based azetidinones and thiazolidinones, demonstrating significant antimicrobial activity against multidrug-resistant strains and cytotoxic activity against lung and breast carcinoma cell lines. This highlights the potential of benzothiazole and azetidinone derivatives as antimicrobial and anticancer agents (Hussein et al., 2020).

• Antitumor Activity of Fluorinated Benzothiazoles : Research into fluorinated 2-(4-aminophenyl)benzothiazoles revealed potent in vitro cytotoxicity against breast cancer cell lines without affecting nonmalignant cells. This study illustrates the potential of fluorinated benzothiazoles in targeted cancer therapy (Hutchinson et al., 2001).

• AChE and BChE Inhibition for Alzheimer's Therapy : A study on derivatives of (R)-1-(6-fluorobenzo[d]thiazol-2-yl)ethanamine as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) found these compounds to be potent inhibitors, suggesting their utility in Alzheimer’s disease therapy. The compounds displayed pseudo-irreversible inhibitory mechanisms and negligible cytotoxicity, marking them as promising therapeutic candidates (Pejchal et al., 2016).